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Compound of Interest

5-Methyl-isothiazole-3-
Compound Name:

carbaldehyde
CAS No.: 1083274-36-5
Cat. No.: B3080423

Get Quote

Executive Summary: Immediate Action Directive

Do not dispose of this compound down the drain. 5-Methyl-isothiazole-3-carbaldehyde is a
heterocyclic aldehyde that poses specific risks regarding aquatic toxicity (due to the isothiazole
ring) and chemical reactivity (due to the aldehyde moiety).[1][2]

Disposal Strategy: High-temperature incineration via a licensed hazardous waste contractor.
Waste Stream: Organic Chemical Waste (Non-Halogenated, Sulfur-Containing). Critical
Incompatibility: Do not mix with Oxidizers (risk of exothermic acid formation) or Primary Amines
(risk of exothermic polymerization/Schiff base formation).

Chemical Profile & Hazard Identification

To handle waste safely, you must understand the "why" behind the protocols. This compound is
not inert trash; it is a reactive intermediate.
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Operational Implication

Chemical Name

5-Methyl-isothiazole-3-
carbaldehyde

Standard identification.

CAS Number

1083274-36-5 (Verify on bottle)

Use for waste manifesting.

Functional Groups

Aldehyde (-CHO), Isothiazole
Ring

Aldehyde: Air-sensitive,
reducing agent.Isothiazole:
Biologically active, potential

sensitizer.[3][4]

Physical State

Solid or Low-Melting Solid

May require dissolution in

solvent for transfer.

Flash Point

>93°C (Estimated)

Combustible.[5] Class 11IB
liquid (if molten).

GHS Hazards

H315, H319, H317, H335

Irritant to eyes/skin. Skin

Sensitizer.

The Causality of Hazard

o Sensitization Risk: Isothiazole moieties are known haptens. They can bind to skin proteins,

causing allergic contact dermatitis. Protocol: Double-gloving (Nitrile) is mandatory during

disposal.

» Autoxidation: The aldehyde hydrogen is susceptible to abstraction by atmospheric oxygen,

leading to the formation of 5-methyl-isothiazole-3-carboxylic acid. This reaction can be

exothermic and may pressurize sealed waste containers over time.

Waste Stream Segregation Logic

Proper segregation prevents "trash can chemistry"—uncontrolled reactions inside waste drums.

Critical Segregation Rules

« Isolate from Oxidizers: Mixing with nitric acid, perchlorates, or peroxides can cause

immediate ignition.
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 |solate from Amines: Reaction with amines forms imines (Schiff bases) and water, releasing
heat that can volatilize other waste solvents.

e Sulfur Content: This compound contains sulfur. Ensure your waste stream allows for S-
heterocycles (usually acceptable in standard organic waste, but strictly prohibited in
"Halogenated" streams by some incinerators).
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Figure 1: Segregation logic flow. Red paths indicate dangerous incompatibilities; the green path
indicates the correct disposal route.

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment (Stabilization)

If you are disposing of pure, bulk material (>10g), stabilize it to prevent autoxidation in the
waste drum.

« Dilution: Dissolve the solid/oil in a compatible non-halogenated solvent (e.g., Acetone, Ethyl
Acetate, or Ethanol). A 10% w/v solution is safer than neat material.
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» Antioxidant Addition (Optional but Recommended): For large quantities (>100g), add a trace
amount (0.1%) of BHT (Butylated hydroxytoluene) to inhibit peroxide formation.

Phase 2: Containerization

o Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal cans
if the material has already oxidized to an acid, as it may corrode the metal.

o Headspace: Leave at least 10% headspace in the bottle to accommodate thermal expansion
or off-gassing.

o Closure: Screw the cap on tightly. If the cap is cracked, replace it. Do not use Parafilm as a
primary seal for waste.

Phase 3: Labeling & Manifesting

Attach a hazardous waste tag immediately upon adding the first drop of waste.
» Constituents: Write "5-Methyl-isothiazole-3-carbaldehyde" (Do not use abbreviations).
o Percentages: If dissolved, list the solvent (e.g., "Acetone 90%, Isothiazole Aldehyde 10%").

o Hazard Checkboxes: Mark "Toxic," "Irritant,” and "Flammable" (if in flammable solvent).

Phase 4: Final Handoff

Transfer the container to your facility's Satellite Accumulation Area (SAA). Ensure secondary
containment (a plastic tray) is used to catch potential leaks.

Emergency Spill Response Workflow

In the event of a benchtop spill, follow this self-validating workflow.
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Spill Detected

Assess Volume & Location

< 50mL (In Fume Hood) > 50mL or Outside Hood

Don PPE: Evacuate Lab &
Nitrile Gloves x2, Goggles, Lab Coat Call EHS

:
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:

Scoop into Ziploc/Jar

:

Wipe surface with
Soap & Water

Tag as Hazardous Waste
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Figure 2: Decision matrix for spill response. Note that large spills outside a fume hood require
evacuation due to the respiratory irritation potential of aldehydes.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3080423/docs?utm_src=pdf-body-img#proper-disposal-procedures-5-methyl-isothiazole-3-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3080423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 24883350, 5-Methylisoxazole-3-carboxaldehyde (Analogous Structure). Retrieved from
[Link]

o European Chemicals Agency (ECHA).Substance Information: Isothiazolinone derivatives and
sensitization risks. Retrieved from [Link]

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual 2014: Management of Hazardous Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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